Cas no 1172350-50-3 (N-(4-chlorophenyl)-2-(3,5-dimethylpyrazole-1-carbonyl)-N-methylthiophene-3-sulfonamide)

• Product Name: N-(4-chlorophenyl)-2-(3,5-dimethylpyrazole-1-carbonyl)-N-methylthiophene-3-sulfonamide
• CAS No: 1172350-50-3
• MF: C₁₇H₁₆ClN₃O₃S₂
• MW: 409.91024017334
• CID: 5389393
• Update Time: 2025-07-01

N-(4-chlorophenyl)-2-(3,5-dimethylpyrazole-1-carbonyl)-N-methylthiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-(3,5-dimethylpyrazole-1-carbonyl)-N-methylthiophene-3-sulfonamide

• Inchi： 1S/C17H16ClN3O3S2/c1-11-10-12(2)21(19-11)17(22)16-15(8-9-25-16)26(23,24)20(3)14-6-4-13(18)5-7-14/h4-10H,1-3H3
• InChI Key： HJCADXNEXWMCIT-UHFFFAOYSA-N
• SMILES： C1(C(N2C(C)=CC(C)=N2)=O)SC=CC=1S(N(C1=CC=C(Cl)C=C1)C)(=O)=O

Additional information on N-(4-chlorophenyl)-2-(3,5-dimethylpyrazole-1-carbonyl)-N-methylthiophene-3-sulfonamide

Professional Introduction to N-(4-chlorophenyl)-2-(3,5-dimethylpyrazole-1-carbonyl)-N-methylthiophene-3-sulfonamide (CAS No. 1172350-50-3)

N-(4-chlorophenyl)-2-(3,5-dimethylpyrazole-1-carbonyl)-N-methylthiophene-3-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1172350-50-3, represents a novel class of molecules that exhibit promising biological activities. The structural complexity of this molecule, featuring a thiophene core, a chlorophenyl group, and a dimethylpyrazole moiety, makes it an intriguing candidate for further investigation in drug discovery and medicinal chemistry.

The thiophene ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous bioactive natural products and pharmaceutical agents. Its unique electronic properties and ability to participate in various chemical reactions make it a valuable scaffold for designing new therapeutic molecules. In the case of N-(4-chlorophenyl)-2-(3,5-dimethylpyrazole-1-carbonyl)-N-methylthiophene-3-sulfonamide, the thiophene ring is integrated with other functional groups that enhance its potential pharmacological properties.

The presence of the 4-chlorophenyl group introduces a polar and lipophilic region to the molecule, which can influence its solubility and interaction with biological targets. The chloro substituent, in particular, is known to modulate the electronic properties of aromatic rings and can enhance binding affinity to certain enzymes and receptors. This feature has been exploited in the design of various pharmaceutical compounds where precise control over electronic distribution is crucial.

The dimethylpyrazole moiety is another key structural component that contributes to the biological activity of N-(4-chlorophenyl)-2-(3,5-dimethylpyrazole-1-carbonyl)-N-methylthiophene-3-sulfonamide. Pyrazole derivatives are well-documented for their wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The dimethylation at the 3 and 5 positions of the pyrazole ring further enhances its bioactivity by increasing lipophilicity and improving metabolic stability.

The sulfonamide group at the 3-position of the thiophene ring adds another layer of functionality to the molecule. Sulfonamides are well-known for their role as pharmacologically active compounds, exhibiting activities such as antibacterial, anticonvulsant, and anti-inflammatory effects. The sulfonamide group can also serve as a linker to connect different pharmacophoric units, allowing for the construction of more complex drug candidates.

Recent research in medicinal chemistry has highlighted the importance of rational drug design based on structural features that enhance biological activity. The compound N-(4-chlorophenyl)-2-(3,5-dimethylpyrazole-1-carbonyl)-N-methylthiophene-3-sulfonamide exemplifies this approach by incorporating multiple pharmacologically relevant moieties into a single molecular framework. This design strategy has led to the discovery of several novel compounds with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

In vitro studies have demonstrated that derivatives of thiophene sulfonamides exhibit significant inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, some derivatives have shown promise in inhibiting kinases that are overexpressed in cancer cells, leading to their development as potential anticancer agents. Similarly, modifications of the chlorophenyl and pyrazole groups have been explored to optimize binding interactions with target proteins.

The synthesis of N-(4-chlorophenyl)-2-(3,5-dimethylpyrazole-1-carbonyl)-N-methylthiophene-3-sulfonamide involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic compounds. The introduction of the sulfonamide group requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

The use of computational methods has also played a crucial role in understanding the structure-activity relationships (SAR) of this compound. Molecular modeling studies have helped elucidate how different functional groups contribute to binding affinity and specificity. These insights have guided further modifications to improve pharmacological properties and reduce potential side effects.

Future directions in research may focus on exploring analogs of N-(4-chlorophenyl)-2-(3,5-dimethylpyrazole-1-carbonyl)-N-methylthiophene-3-sulfonamide that exhibit enhanced bioavailability or targeted delivery systems. Additionally, investigating its mechanism of action could provide valuable insights into its therapeutic potential and guide the development of new treatment strategies for various diseases.

In conclusion, N-(4-chlorophenyl)-2-(3,5-dimethylpyrazole-1-carbonyl)-N-methylthiophene-3-sulfonamide (CAS No. 1172350-50-3) is a structurally complex and biologically relevant compound that holds great promise in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into drug discovery and development. As our understanding of molecular structure-function relationships continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.